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Compound of Interest

Compound Name: 4-Hydroxyisophthalic acid

Cat. No.: B119482

A Comprehensive Technical Guide to 4-
Hydroxybenzene-1,3-dicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Hydroxybenzene-1,3-dicarboxylic acid, also known as 4-hydroxyisophthalic acid, is a
phenolic dicarboxylic acid with the chemical formula CsHeOs. This guide provides an in-depth
overview of its physical and chemical properties, synthesis methodologies, key chemical
reactions, and its emerging applications in medicinal chemistry and materials science. The
compound's notable biological activities, including its antioxidant and neuroprotective effects,
are discussed, along with its utility as a versatile building block in the synthesis of polymers and
metal-organic frameworks (MOFs). This document is intended to serve as a comprehensive
resource for professionals engaged in chemical synthesis and drug discovery.

Physical and Chemical Properties

4-Hydroxybenzene-1,3-dicarboxylic acid is a white to off-white crystalline powder. Its core
structure consists of a benzene ring substituted with two carboxylic acid groups at positions 1
and 3, and a hydroxyl group at position 4. This combination of functional groups dictates its
physical and chemical behavior, including its high melting point, limited water solubility, and
acidic nature.
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Tabulated Physical Properties

The following table summarizes the key physical properties of 4-hydroxybenzene-1,3-

dicarboxylic acid.

Property Value Reference(s)
4-hydroxybenzene-1,3-
IUPAC Name ) ) ]
dicarboxylic acid
CAS Number 636-46-4
Molecular Formula CsHeOs
Molar Mass 182.13 g/mol
White to off-white crystalline
Appearance
powder
Melting Point >300 °C (decomposes)
Boiling Point 447.52 °C (estimated)

Water Solubility

0.3g/Lat24°C

Freely soluble in alcohol and

ether; Slightly soluble in

Solubility
DMSO, Ethyl Acetate,
Methanol

pKa Predicted ~2

Density 1.4411 g/cm3 (rough estimate)

Synthesis and Experimental Protocols

The synthesis of 4-hydroxybenzene-1,3-dicarboxylic acid can be achieved through several

routes, most notably via the Kolbe-Schmitt reaction or by extraction from industrial byproducts.

Synthesis via Kolbe-Schmitt Reaction
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A primary industrial method for synthesizing hydroxybenzoic acids is the Kolbe-Schmitt
reaction, which involves the carboxylation of a phenoxide. For 4-hydroxybenzene-1,3-
dicarboxylic acid, this process is typically carried out under high pressure and temperature.

Reactant Preparation: A mixture of dipotassium salicylate (21.4 g) and potassium carbonate
(21.4 g) is thoroughly dried.

o Reaction Setup: The dried mixture is placed in a high-pressure reaction bomb (e.g., 300 mL
capacity).

o Carboxylation: The bomb is sealed and subjected to a carbon dioxide pressure of 1500 psig.
The reaction is heated to 350 °C and maintained for 6 hours.

o Work-up and Isolation: After cooling and venting the reactor, the solid product is dissolved in
water. The aqueous solution is then acidified with hydrochloric acid to precipitate the crude 4-
hydroxybenzene-1,3-dicarboxylic acid.

 Purification: The crude product is purified by reprecipitation. It is dissolved in a sodium
bicarbonate solution, filtered to remove insoluble impurities, and then re-precipitated by the
addition of hydrochloric acid. The resulting solid is filtered, washed with cold water, and
dried.
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Kolbe-Schmitt Synthesis Extraction from Industrial Waste
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Caption: Synthesis routes for 4-hydroxybenzene-1,3-dicarboxylic acid.
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Extraction from Industrial Waste

Significant quantities of 4-hydroxybenzene-1,3-dicarboxylic acid are generated as a byproduct
in the industrial synthesis of salicylic acid and wintergreen oil (methyl salicylate). An effective
method for its recovery involves extraction and subsequent hydrolysis of the corresponding
dimethyl ester.

o Extraction: Waste slag from wintergreen oil production (100 g) is dissolved in methanol (300
mL) with heating and stirring. The hot solution is filtered, and the filtrate is allowed to cool to
crystallize crude dimethyl 4-hydroxyisophthalate.

e Hydrolysis: The crude ester is dissolved in a 30% methanolic potassium hydroxide solution.
The mixture is refluxed at 100°C for 2 hours.

» Decolorization: After cooling, the reaction mixture is filtered. Activated carbon is added to the
filtrate, and the solution is refluxed for 1 hour for decolorization.

e Precipitation: The activated carbon is removed by hot filtration. The pH of the filtrate is
adjusted to 1-4 with acid to precipitate the product.

« |solation: The precipitate is stirred for 10 minutes, filtered, washed with ice water, and dried
to yield 4-hydroxybenzene-1,3-dicarboxylic acid.

Chemical Reactivity

The reactivity of 4-hydroxybenzene-1,3-dicarboxylic acid is governed by its three functional
groups: two carboxylic acids and one phenolic hydroxyl group. The benzene ring is activated
towards electrophilic substitution by the electron-donating hydroxyl group, while the carboxylic
acid groups are deactivating.

Reactions of the Carboxylic Acid Groups

 Esterification: The carboxylic acid groups readily undergo Fischer-Speier esterification with
alcohols in the presence of an acid catalyst to form the corresponding mono- or di-esters.
For example, refluxing with methanol and a catalytic amount of sulfuric acid yields dimethyl
4-hydroxyisophthalate.
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e Amidation: The carboxylic acid groups can be converted to amides. For instance, heating 4-
hydroxybenzene-1,3-dicarboxylic acid with an appropriate aromatic amine at 175°C for 3
hours yields the corresponding 1,3-bis-anilides. This reaction is particularly relevant for the
synthesis of derivatives with antimicrobial activity.

Reactions of the Phenolic Hydroxyl Group

o Acetylation: The hydroxyl group can be acetylated using acetic anhydride to form the 4-
acetoxy derivative. This reaction is typically performed on the esterified form of the molecule
to prevent polymerization.

Electrophilic Aromatic Substitution

» Bromination: Treatment of 4-hydroxybenzene-1,3-dicarboxylic acid with agueous bromine
leads to the electrophilic displacement of both carboxyl groups, resulting in the formation of
2,4,6-tribromophenol.

 Nitration: Similar to bromination, nitration with standard nitrating mixtures (a combination of
nitric acid and sulfuric acid) results in the displacement of the carboxyl groups to yield picric
acid (2,4,6-trinitrophenol) quantitatively.
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Caption: Key chemical reactions of 4-hydroxybenzene-1,3-dicarboxylic acid.
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Applications in Drug Development and Materials
Science

4-Hydroxybenzene-1,3-dicarboxylic acid serves as a valuable scaffold and intermediate in
various fields, owing to its structural features and biological activity.

Medicinal Chemistry and Pharmacology

o Antimicrobial Agents: Derivatives of 4-hydroxybenzene-1,3-dicarboxylic acid, particularly the
1,3-bis-anilides, have shown significant in vitro activity against both Gram-positive and
Gram-negative bacteria. Halogenated derivatives, in particular, have demonstrated broad-
spectrum antimicrobial effects.

o Antioxidant and Neuroprotective Effects: The compound itself exhibits potent antioxidant
properties by scavenging free radicals. It has shown neuroprotective effects in models of
cerebral ischemia and Parkinson's disease, suggesting its potential in mitigating oxidative
stress-related neurodegenerative disorders.

¢ Analgesic and Antipyretic Activities: It has been reported to possess analgesic and
antipyretic properties, with some studies proposing it as a potential alternative to aspirin.

The neuroprotective effects of 4-hydroxybenzene-1,3-dicarboxylic acid are largely attributed to
its ability to counteract oxidative stress. This is achieved through multiple mechanisms: direct
scavenging of reactive oxygen species (ROS), chelation of metal ions that catalyze free radical
formation, and potentially by boosting the activity of endogenous antioxidant enzymes.
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Caption: Antioxidant and neuroprotective mechanism of action.

Polymer and Materials Chemistry

o Polymer Synthesis: The dicarboxylic acid functionality makes it a suitable monomer for the
synthesis of polymers such as polyesters and polyamides. The presence of the hydroxyl
group offers a site for further modification of the polymer backbone.
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e Metal-Organic Frameworks (MOFs): As a multifunctional linker, 4-hydroxybenzene-1,3-
dicarboxylic acid is used in the construction of MOFs. These materials have potential
applications in gas storage, catalysis, and separation technologies. The hydroxyl group can
influence the framework's properties and provide a post-synthetic modification site.

Conclusion

4-Hydroxybenzene-1,3-dicarboxylic acid is a compound of significant interest due to its
versatile chemical reactivity and promising biological profile. Its availability from industrial
byproducts enhances its appeal for large-scale applications. For drug development
professionals, its proven antioxidant and antimicrobial activities provide a strong foundation for
the design of novel therapeutics. For researchers and material scientists, its utility as a
monomer and a linker opens avenues for the creation of new functional materials. Further
investigation into its pharmacological mechanisms and the synthesis of novel derivatives is
warranted to fully exploit its therapeutic and material science potential.

 To cite this document: BenchChem. [physical and chemical properties of 4-hydroxybenzene-
1,3-dicarboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119482#physical-and-chemical-properties-of-4-
hydroxybenzene-1-3-dicarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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